Cas no 37844-07-8 (2-Amino-3-(2-chlorophenyl)propan-1-ol)

• Product Name: 2-Amino-3-(2-chlorophenyl)propan-1-ol
• CAS No: 37844-07-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD10034618
• CID: 1486143
• PubChem ID: 14853328
• Update Time: 2025-06-15

2-Amino-3-(2-chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-chlorophenyl)propan-1-ol
• b-AMino-2-chlorobenzenepropanol
• 2-Amino-3-(2-chlorophenyl)-1-propanol
• (S)-2-amino-3-(2-chlorophenyl)propan-1-ol
• (R)-2-Amino-3-(2-chlorophenyl)propan-1-ol
• AK158852
• ST2404101

• MDL： MFCD10034618
• Inchi： 1S/C9H12ClNO/c10-9-4-2-1-3-7(9)5-8(11)6-12/h1-4,8,12H,5-6,11H2
• InChI Key： BTYIMXKEQJVRSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

2-Amino-3-(2-chlorophenyl)propan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Amino-3-(2-chlorophenyl)propan-1-ol

Introduction to 2-Amino-3-(2-chlorophenyl)propan-1-ol (CAS No. 37844-07-8)

2-Amino-3-(2-chlorophenyl)propan-1-ol, also known by its CAS number 37844-07-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral amine with a unique structure that includes a 2-chlorophenyl substituent, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Amino-3-(2-chlorophenyl)propan-1-ol consists of an amino group, a hydroxyl group, and a 2-chlorophenyl ring attached to a propyl chain. This combination of functional groups imparts specific chemical and biological properties that are highly valuable in drug discovery and development. The presence of the chiral center at the carbon atom adjacent to the hydroxyl group adds an additional layer of complexity, as it can exist in two enantiomeric forms, each potentially having distinct biological activities.

In recent years, 2-Amino-3-(2-chlorophenyl)propan-1-ol has gained considerable attention due to its potential as a building block for the synthesis of drugs targeting various diseases. One notable application is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The compound's ability to modulate serotonin levels in the brain makes it a promising candidate for further investigation in this area.

Beyond its use in SSRI development, 2-Amino-3-(2-chlorophenyl)propan-1-ol has also shown promise in the synthesis of compounds with anti-inflammatory properties. Studies have demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacological properties of 2-Amino-3-(2-chlorophenyl)propan-1-ol are not limited to its direct biological activity. The compound can also serve as a precursor for the synthesis of more complex molecules with enhanced therapeutic potential. For example, it can be used to introduce chiral centers into drug molecules, which is crucial for optimizing their efficacy and reducing side effects.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Amino-3-(2-chlorophenyl)propan-1-ol. One common approach involves the reaction of 2-chlorobenzaldehyde with an appropriate amino alcohol followed by reduction. This method has been optimized to achieve high yields and enantioselectivity, making it suitable for large-scale production in industrial settings.

The stability and solubility properties of 2-Amino-3-(2-chlorophenyl)propan-1-ol are also important considerations for its practical application. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility in various solvents can be adjusted by modifying reaction conditions, which is beneficial for both synthetic processes and formulation development.

In conclusion, 2-Amino-3-(2-chlorophenyl)propan-1-ol (CAS No. 37844-07-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic applications make it an invaluable tool for scientists working on drug discovery and development. As research continues to uncover new uses and derivatives of this compound, its importance in the field is likely to grow even further.